Cas no 911212-25-4 (Cefoselis (hydrochloride))

• Product Name: Cefoselis (hydrochloride)
• CAS No: 911212-25-4
• MF: C₁₉H₂₃ClN₈O₆S₂
• MW: 559.018919229507
• CID: 2601843
• PubChem ID: 78358333
• Update Time: 2025-06-08

Cefoselis (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• Cefoselis (hydrochloride)
• Cefoselis hydrochloride
• EX-A8014A
• DA-72063
• 911212-25-4
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[[2-(2-hydroxyethyl)-3-iminopyrazol-1-yl]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrochloride
• AKOS030526987
• HY-B0186A
• CS-2074

• Inchi： InChI=1S/C19H22N8O6S2.ClH/c1-33-24-12(10-8-35-19(21)22-10)15(29)23-13-16(30)27-14(18(31)32)9(7-34-17(13)27)6-25-3-2-11(20)26(25)4-5-28;/h2-3,8,13,17,20,28H,4-7H2,1H3,(H2,21,22)(H,23,29)(H,31,32);1H/b20-11?,24-12-;/t13-,17-;/m1./s1
• InChI Key： NRCXQSKOHNLPOW-ZQCAECPKSA-N
• SMILES： O=C(C(N12)=C(CN3N(CCO)C(C=C3)=N)CS[C@]2([H])[C@H](NC(/C(C4=CSC(N)=N4)=N\OC)=O)C1=O)O.Cl

Computed Properties

• Exact Mass: 558.0870505g/mol
• Monoisotopic Mass: 558.0870505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 1020
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 251Ų

Cefoselis (hydrochloride) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Cefoselis (hydrochloride)

Comprehensive Overview of Cefoselis (hydrochloride) (CAS No. 911212-25-4): Mechanism, Applications, and Modern Research Insights

Cefoselis (hydrochloride) (CAS No. 911212-25-4) is a fourth-generation cephalosporin antibiotic renowned for its broad-spectrum antibacterial activity. As a derivative of cefoselis sulfate, its hydrochloride form enhances solubility and bioavailability, making it a critical therapeutic agent in combating resistant bacterial infections. With the rise of antimicrobial resistance (AMR), cefoselis hydrochloride has garnered attention for its efficacy against Gram-positive and Gram-negative pathogens, including MRSA and Pseudomonas aeruginosa.

The molecular structure of Cefoselis (hydrochloride) features a β-lactam ring, which inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs). This mechanism aligns with current research trends focusing on novel antibiotic targets and drug repurposing. Clinically, it is administered intravenously for severe infections like nosocomial pneumonia and sepsis, addressing the growing demand for hospital-acquired infection (HAI) treatments.

Recent studies highlight Cefoselis (hydrochloride)'s synergy with adjuvant therapies, such as immunomodulators, to enhance efficacy. This aligns with the WHO Global Action Plan on AMR, emphasizing combination therapies. Additionally, its stability under varying pH conditions makes it a candidate for oral formulation development, a hot topic in pharmaceutical innovation.

From a commercial perspective, Cefoselis (hydrochloride) is manufactured under stringent GMP guidelines, ensuring high purity (>98%). Analytical techniques like HPLC and mass spectrometry are employed for quality control, reflecting industry standards for antibiotic potency testing. Researchers also explore its structure-activity relationship (SAR) to design next-gen analogs, a trend driven by AI-driven drug discovery platforms.

Environmental concerns around antibiotic residues have spurred investigations into Cefoselis (hydrochloride)'s biodegradability. Innovations like green chemistry synthesis and enzyme-catalyzed production are being explored to reduce ecological impact, resonating with the sustainable pharma movement.

In conclusion, Cefoselis (hydrochloride) (CAS No. 911212-25-4) exemplifies the intersection of traditional antibiotic design and modern therapeutic strategies. Its role in addressing AMR, coupled with ongoing research into drug delivery optimization and ecological safety, positions it as a pivotal compound in infectious disease management.